Cas no 1215905-13-7 (7-methyl-2-propylimidazo1,2-apyridine-3-carboxylic acid)

• Product Name: 7-methyl-2-propylimidazo1,2-apyridine-3-carboxylic acid
• CAS No: 1215905-13-7
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6490729
• PubChem ID: 79020674
• Update Time: 2025-06-15

7-methyl-2-propylimidazo1,2-apyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-methyl-2-propylimidazo1,2-apyridine-3-carboxylic acid
• 7-methyl-2-propylimidazo[1,2-a]pyridine-3-carboxylic acid
• AKOS017558484
• 1215905-13-7
• EN300-1197393

• Inchi： 1S/C12H14N2O2/c1-3-4-9-11(12(15)16)14-6-5-8(2)7-10(14)13-9/h5-7H,3-4H2,1-2H3,(H,15,16)
• InChI Key： QMLLVIGEIBFNBQ-UHFFFAOYSA-N
• SMILES： OC(C1=C(CCC)N=C2C=C(C)C=CN12)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.6Ų

Additional information on 7-methyl-2-propylimidazo1,2-apyridine-3-carboxylic acid

Introduction to 7-methyl-2-propylimidazo1,2-apyridine-3-carboxylic acid (CAS No. 1215905-13-7)

7-methyl-2-propylimidazo1,2-apyridine-3-carboxylic acid, identified by the chemical compound code CAS No. 1215905-13-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The unique arrangement of nitrogen atoms in its ring system contributes to its distinctive chemical properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 7-methyl-2-propylimidazo1,2-apyridine-3-carboxylic acid features a fused imidazole and pyridine ring system, which is further substituted with a methyl group at the 7-position and an isopropyl group at the 2-position. The presence of a carboxylic acid functional group at the 3-position enhances its reactivity, allowing for further derivatization and functionalization. These structural characteristics make it an intriguing candidate for exploring novel pharmacophores and therapeutic targets.

In recent years, there has been a growing interest in imidazopyridine derivatives due to their demonstrated efficacy in various biological assays. Studies have shown that compounds within this class exhibit potential activity against a range of targets, including enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The carboxylic acid moiety in 7-methyl-2-propylimidazo1,2-apyridine-3-carboxylic acid provides a handle for chemical modifications, enabling the synthesis of libraries of analogs with tailored biological profiles.

One of the most compelling aspects of 7-methyl-2-propylimidazo1,2-apyridine-3-carboxylic acid is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop novel inhibitors and modulators targeting key pathways implicated in human diseases. For instance, derivatives of this compound have been investigated for their potential to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes. Additionally, studies suggest that imidazopyridine-based compounds may interact with receptors involved in pain perception and neurotransmission, making them promising candidates for analgesic therapies.

The synthesis of 7-methyl-2-propylimidazo1,2-apyridine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired heterocyclic core efficiently. These synthetic strategies not only facilitate the production of this compound but also provide insights into general approaches for accessing other related imidazopyridines.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in identifying how 7-methyl-2-propylimidazo1,2-apyridine-3-carboxylic acid interacts with biological targets. These computational approaches allow researchers to predict binding affinities and optimize lead structures before undertaking costly wet-lab experiments. The integration of experimental data with computational modeling has accelerated the drug discovery process significantly.

Preclinical studies have begun to explore the pharmacological properties of 7-methyl-2-propylimidazo1,2-apyridine-3-carboxylic acid in various disease models. Initial findings indicate that this compound exhibits modest activity in vitro but demonstrates potential for further optimization through structure-based drug design. The carboxylic acid group serves as a critical site for hydrogen bonding interactions with target proteins or nucleic acids, which can be exploited to enhance binding affinity.

The future prospects for 7-methyl-2-propylimidazo1,2-apyridine-3-carboxylic acid are promising as more research unfolds. Ongoing investigations aim to elucidate its mechanism of action and explore its efficacy in vivo. By understanding how this compound modulates biological pathways at a molecular level, scientists can develop more effective therapeutic agents based on its scaffold structure.

In conclusion,7-methyl-2-propylimidazo1,2-apyridine-3-carboxylic acid (CAS No. 1215905-13-7) represents an exciting area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for drug development efforts targeting inflammation-related diseases and beyond. As synthetic methodologies advance and computational tools become more sophisticated,7-methyl-2-propylimidazo1,2-apyridine-3-carboxylic acid will continue to play a pivotal role in discovering new therapeutic interventions.